Cas no 1251616-67-7 (4-amino-N-benzyl-2-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidine-5-carboxamide)

• Product Name: 4-amino-N-benzyl-2-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidine-5-carboxamide
• CAS No: 1251616-67-7
• MF: C₂₃H₂₆N₆O₂
• MW: 418.491544246674
• CID: 5344271
• Update Time: 2025-07-23

4-amino-N-benzyl-2-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-[4-(2-methoxyphenyl)-1-piperazinyl]-N-(phenylmethyl)-5-pyrimidinecarboxamide
• 4-amino-N-benzyl-2-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidine-5-carboxamide

• Inchi： 1S/C23H26N6O2/c1-31-20-10-6-5-9-19(20)28-11-13-29(14-12-28)23-26-16-18(21(24)27-23)22(30)25-15-17-7-3-2-4-8-17/h2-10,16H,11-15H2,1H3,(H,25,30)(H2,24,26,27)
• InChI Key： YYVKOGCMCMFCDT-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=CC=CC=C3OC)CC2)=NC=C(C(NCC2=CC=CC=C2)=O)C(N)=N1

Experimental Properties

• Density: 1.265±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.39±0.46(Predicted)

Additional information on 4-amino-N-benzyl-2-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidine-5-carboxamide

Introduction to 4-amino-N-benzyl-2-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidine-5-carboxamide (CAS No. 1251616-67-7)

4-amino-N-benzyl-2-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidine-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1251616-67-7, belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study in medicinal chemistry. The structure of this molecule incorporates several key functional groups, including an amino group, a benzyl moiety, a piperazine ring, and a pyrimidine core, which collectively contribute to its reactivity and biological relevance.

The benzyl group in the molecule serves as a protecting group for the amino functionality, while the piperazine moiety is known for its ability to interact with biological targets such as enzymes and receptors. The pyrimidine core is a common scaffold in many pharmacologically active compounds, often found in drugs targeting various diseases. The presence of these structural elements makes 4-amino-N-benzyl-2-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidine-5-carboxamide a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have shown that the 2-methoxyphenyl substituent enhances the solubility and bioavailability of the molecule, which is crucial for its pharmacological efficacy. Additionally, the pyrimidine-5-carboxamide group contributes to the molecule's stability and binding affinity to target proteins.

In the realm of medicinal chemistry, the development of novel heterocyclic compounds like 4-amino-N-benzyl-2-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidine-5-carboxamide is driven by the need for more effective and selective therapeutic agents. The compound's structural features suggest potential applications in treating a variety of diseases, including neurological disorders and cancer. For instance, piperazine derivatives have been widely studied for their role in modulating neurotransmitter systems, while pyrimidine-based compounds are known for their antiviral and anticancer properties.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug design. By modifying specific functional groups or introducing new ones, researchers can fine-tune its biological activity to target specific disease pathways. For example, replacing the benzyl group with other alkyl or aryl groups could alter the compound's metabolic stability and binding interactions. Similarly, varying the substitution pattern on the pyrimidine ring could enhance its affinity for particular biological targets.

The synthesis of 4-amino-N-benzyl-2-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidine-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring high purity essential for pharmaceutical applications.

From a biochemical perspective, this compound exhibits interesting interactions with enzymes and receptors. The piperazine moiety, in particular, has been shown to bind to various neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in mood disorders and cognitive function. The pyrimidine core interacts with nucleic acid structures, suggesting potential applications in antiviral therapies targeting RNA or DNA replication.

Recent preclinical studies have begun to explore the pharmacological profile of 4-amino-N-benzyl-2-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidine-5-carboxamide. These studies have revealed promising results regarding its efficacy in inhibiting certain enzymes involved in cancer progression. The compound's ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further development into an anticancer drug.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how this compound interacts with specific protein targets at an atomic level. These simulations help researchers understand the binding mechanism and identify potential modifications that could enhance its potency or selectivity. By integrating experimental data with computational predictions, scientists can accelerate the drug development process significantly.

The future prospects of 4-amino-N-benzyl-2-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidine-5-carboxamide are vast and exciting. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that target them more effectively. This compound represents just one example of how innovative chemical synthesis and interdisciplinary research can lead to breakthroughs in medicine.